Cas no 1609407-65-9 (4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride)

4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride is a halogenated pyrazole derivative with a cyclopropylmethyl substituent, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its bromine moiety enhances reactivity for further functionalization, while the cyclopropylmethyl group contributes to steric and electronic modulation, influencing binding affinity and metabolic stability. The hydrochloride salt form improves solubility and handling properties. This compound is particularly valuable in medicinal chemistry as an intermediate for the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity make it suitable for precision research and development in drug discovery and material science.

4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride structure

1609407-65-9 structure

Product Name:4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride

CAS No:1609407-65-9

MF:C₇H₁₀BrClN₂

MW:237.524699687958

MDL:MFCD26959425

CID:4608787

Update Time:2025-08-04

4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride
- MDL： MFCD26959425
- Inchi： 1S/C7H9BrN2.ClH/c8-7-3-9-10(5-7)4-6-1-2-6;/h3,5-6H,1-2,4H2;1H
- InChI Key： OZBOZJFBJOFFPH-UHFFFAOYSA-N
- SMILES： C(C1CC1)N1C=C(Br)C=N1.Cl

4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B431743-50mg	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole Hydrochloride	1609407-65-9		50mg	$ 50.00	2022-06-07
TRC	B431743-100mg	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole Hydrochloride	1609407-65-9		100mg	$ 70.00	2022-06-07
TRC	B431743-500mg	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole Hydrochloride	1609407-65-9		500mg	$ 275.00	2022-06-07
Chemenu	CM507143-1g	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazolehydrochloride	1609407-65-9	97%	1g	$143	2022-06-12
Chemenu	CM507143-5g	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazolehydrochloride	1609407-65-9	97%	5g	$389	2022-06-12
abcr	AB294254-250 mg	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride, 95%; .	1609407-65-9	95%	250mg	€159.10	2023-04-26
abcr	AB294254-1 g	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride, 95%; .	1609407-65-9	95%	1g	€217.60	2023-04-26
abcr	AB294254-5 g	4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride, 95%; .	1609407-65-9	95%	5g	€723.20	2023-04-26
eNovation Chemicals LLC	Y1245924-1g	4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride	1609407-65-9	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1245924-5g	4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride	1609407-65-9	95%	5g	$650	2024-06-06

4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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Additional information on 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride

4-Bromo-1-(Cyclopropylmethyl)-1H-Pyrazole Hydrochloride: A Comprehensive Overview

4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride (CAS No. 1609407-65-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a bromine atom at the 4-position and a cyclopropylmethyl group at the 1-position introduces distinct electronic and steric effects, making it a valuable molecule for further exploration.

The synthesis of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and halogenation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. The compound is typically isolated as its hydrochloride salt, which ensures stability and solubility in aqueous media.

Structurally, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride exhibits a rigid framework with a cyclopropane ring fused to a methyl group. This arrangement imparts unique mechanical properties, making it an intriguing candidate for materials science applications. Additionally, the bromine substituent at the 4-position facilitates further functionalization, such as Suzuki-Miyaura coupling reactions, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the potential of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate protein-protein interactions (PPIs) has been explored in the context of cancer treatment. Preclinical data suggest that this compound may inhibit key oncogenic pathways by disrupting critical PPIs, thereby inducing apoptosis in cancer cells while sparing normal cells.

In terms of pharmacokinetics, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances permeability across biological membranes, while the hydrochloride salt form ensures adequate solubility for systemic delivery. Ongoing research is focused on optimizing its bioavailability through formulation strategies such as nanoparticle encapsulation or prodrug design.

The compound's unique reactivity also makes it an attractive substrate for click chemistry applications. For example, the cyclopropane ring can undergo ring-opening reactions under specific conditions, offering a versatile platform for constructing diverse libraries of compounds with potential medicinal value.

From an environmental perspective, the synthesis and handling of 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride are conducted with strict adherence to green chemistry principles to minimize ecological impact. Researchers are actively exploring catalytic processes that reduce waste generation and energy consumption during its production.

In conclusion, 4-bromo-1-(cyclopropylmethyl)-1H-pyrazole hydrochloride (CAS No. 1609407-65-9) represents a promising molecule with multifaceted applications across chemistry and pharmacology. Its structural features, reactivity profiles, and potential therapeutic benefits underscore its importance as a research tool and precursor for advanced materials development.